2-Phenylpropane-1,2-diamine dihydrochloride

Specification

• Molecular Formula: C9H16Cl2N2
• Molecular Weight: 223.14 g/mol
• IUPAC Name: 2-phenylpropane-1,2-diamine;dihydrochloride
• Standard InChI: InChI=1S/C9H14N2.2ClH/c1-9(11,7-10)8-5-3-2-4-6-8;;/h2-6H,7,10-11H2,1H3;2*1H
• Standard InChI Key: NGIQUOWXVQHIQQ-UHFFFAOYSA-N
• SMILES: CC(CN)(C1=CC=CC=C1)N.Cl.Cl
• Canonical SMILES: CC(CN)(C1=CC=CC=C1)N.Cl.Cl

Introduction

2-Phenylpropane-1,2-diamine dihydrochloride is a diamine compound with a unique chemical structure featuring a phenyl group attached to a propane backbone, which includes two amine functionalities. This compound is primarily available in its dihydrochloride salt form, enhancing its solubility in aqueous environments. This property is crucial for its applications in pharmaceuticals and biological research. The molecular weight of 2-Phenylpropane-1,2-diamine dihydrochloride is reported to be approximately 223.14 g/mol, although some sources may vary slightly in their molecular weight calculations.

Synthesis Methods

The synthesis of 2-Phenylpropane-1,2-diamine dihydrochloride can be achieved through several methods, which vary in complexity and yield. Newer approaches focus on greener chemistry principles to reduce environmental impact. Techniques such as asymmetric synthesis, enzyme catalysis, and continuous flow chemistry are among the advanced methods used in its production.

Biological Activity and Potential Applications

2-Phenylpropane-1,2-diamine dihydrochloride exhibits significant biological activity, particularly as a potential ligand for various receptors. Studies suggest its role in modulating neurotransmitter systems, indicating possible neuroprotective effects or interactions with receptors involved in central nervous system functions. Further research is necessary to elucidate the specific mechanisms of action and therapeutic applications of this compound.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-Phenylpropane-1,2-diamine dihydrochloride. These include:

Compound Name	Molecular Formula	Unique Features
(R)-N1,N1-Dimethyl-3-phenylpropane-1,2-diamine dihydrochloride	C12H20Cl2N2	Contains dimethylamino groups enhancing solubility and biological activity.
N,N-Dimethyl-3-(4-methoxyphenyl)propan-1,2-diamine	C13H20NO2	Features a methoxy group that may enhance lipophilicity and receptor interactions.
N,N-Dimethyl-4-(phenyl)butanamine	C12H17N	Lacks amine functionality at the 1-position but retains similar pharmacophoric properties.

Storage and Handling

2-Phenylpropane-1,2-diamine dihydrochloride is typically stored in a cool and dry place. It is available in powder form with an assay purity of 97%. The shelf life is approximately three years, and it is packaged in bottles. Technical documents such as HPLC, GC, and NMR are available for quality assurance.

Research Findings and Future Directions

Research on 2-Phenylpropane-1,2-diamine dihydrochloride focuses on its interaction with biological receptors and its potential therapeutic applications. Detailed pharmacological profiling is essential to understand its full potential and therapeutic applications. Future studies should explore its binding affinity and efficacy towards various receptors to elucidate its mechanisms of action.